Cas no 655-08-3 (1-Ethoxy-2-nitro-4-(trifluoromethyl)benzene)

1-Ethoxy-2-nitro-4-(trifluoromethyl)benzene is a fluorinated aromatic compound characterized by its ethoxy, nitro, and trifluoromethyl functional groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of the electron-withdrawing nitro and trifluoromethyl groups enhances reactivity in electrophilic and nucleophilic substitution reactions, while the ethoxy group contributes to solubility and stability. Its well-defined molecular architecture allows for precise modifications, facilitating applications in fine chemical synthesis. The compound's high purity and consistent performance make it a reliable choice for research and industrial processes requiring tailored aromatic building blocks.
1-Ethoxy-2-nitro-4-(trifluoromethyl)benzene structure
655-08-3 structure
Product Name:1-Ethoxy-2-nitro-4-(trifluoromethyl)benzene
CAS No:655-08-3
MF:C9H8F3NO3
MW:235.15993309021
MDL:MFCD01422865
CID:856295
PubChem ID:17386328
Update Time:2025-06-07

1-Ethoxy-2-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-ETHOXY-2-NITRO-4-(TRIFLUOROMETHYL)BENZENE
    • DB-363560
    • CS-0454682
    • MFCD01422865
    • SCHEMBL10665310
    • DTXSID60589568
    • AKLSDZQCGRHYNP-UHFFFAOYSA-N
    • BS-22707
    • 655-08-3
    • AKOS003245429
    • 1-Ethoxy-2-nitro-4-(trifluoromethyl)benzene
    • MDL: MFCD01422865
    • Inchi: 1S/C9H8F3NO3/c1-2-16-8-4-3-6(9(10,11)12)5-7(8)13(14)15/h3-5H,2H2,1H3
    • InChI Key: AKLSDZQCGRHYNP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)[N+](=O)[O-])OCC)(F)F

Computed Properties

  • Exact Mass: 235.04562760g/mol
  • Monoisotopic Mass: 235.04562760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55Ų

1-Ethoxy-2-nitro-4-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB270816-1 g
1-Ethoxy-2-nitro-4-(trifluoromethyl)benzene, 98%; .
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abcr
AB270816-5 g
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